Cas no 601515-51-9 (3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine)

• Product Name: 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• CAS No: 601515-51-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 951321
• PubChem ID: 22335441
• Update Time: 2025-06-18

3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine
• 3-ethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• Imidazo[1,5-a]pyrazine, 3-ethyl-5,6,7,8-tetrahydro- (9CI)
• AG-G-15101
• CTK5B1065
• SureCN1996760
• 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• Imidazo[1,5-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-(9ci)
• 601515-51-9
• DTXSID20624909
• DB-072755
• SCHEMBL1996760

• Inchi： 1S/C8H13N3/c1-2-8-10-6-7-5-9-3-4-11(7)8/h6,9H,2-5H2,1H3
• InChI Key： AELIGIKFGUSAQP-UHFFFAOYSA-N
• SMILES： N12C(CC)=NC=C1CNCC2

Computed Properties

• Exact Mass: 151.11100
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85000
• LogP: 0.87750

Additional information on 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine

Introduction to 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine (CAS No: 601515-51-9)

3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 601515-51-9, this compound belongs to the imidazopyrazine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of both imidazole and pyrazine rings in its structure imparts distinct electronic and steric characteristics, making it a versatile candidate for further chemical modifications and biological evaluations.

The compound's molecular formula and structural configuration suggest a high degree of flexibility, which is often exploited in medicinal chemistry to optimize binding affinity and selectivity. In recent years, there has been a surge in research focusing on imidazopyrazine derivatives due to their demonstrated efficacy in various pharmacological assays. Specifically, 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine has been explored for its potential applications in the development of novel therapeutic agents targeting inflammatory pathways and metabolic disorders.

One of the most compelling aspects of this compound is its ability to modulate key biological targets. Studies have indicated that derivatives of imidazopyrazine can interact with enzymes and receptors involved in cellular signaling cascades. For instance, research has shown that certain imidazopyrazine compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the regulation of inflammatory responses. The ethyl substituent at the 3-position of the imidazopyrazine core further enhances its pharmacological profile by influencing solubility and metabolic stability.

In the context of contemporary drug discovery, 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine represents a promising lead compound that can be further optimized through structure-activity relationship (SAR) studies. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic properties. These efforts have led to the identification of several derivatives that exhibit enhanced potency and reduced toxicity compared to their parent compound.

The synthesis of 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the imidazopyrazine core efficiently. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are utilized to confirm the structural integrity of the compound.

From a medicinal chemistry perspective, the versatility of 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine lies in its ability to serve as a scaffold for designing molecules with tailored biological activities. By introducing various functional groups at strategic positions within the heterocyclic system, chemists can modulate interactions with biological targets. This approach has been instrumental in developing novel therapeutics for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Recent preclinical studies have highlighted the potential of 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokine production by modulating signaling pathways involving nuclear factor kappa B (NFκB). Furthermore, animal models have shown promising results regarding its efficacy in reducing inflammation-induced tissue damage. These findings underscore the compound's therapeutic potential and justify further investigation into its clinical applications.

The chemical stability of 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine is another critical factor that influences its suitability for pharmaceutical development. Studies have evaluated its resistance to degradation under various storage conditions and pH levels. The compound has been found to maintain structural integrity under controlled environments, suggesting its feasibility for formulation into stable pharmaceutical products.

In conclusion,3-ethyl-5H,6,7,8^H-imidazo\[1,<0xE2><0x82><0x96>\]-pyrazine (CAS No: 601515-51-9) is a structurally intriguing heterocyclic compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges. As our understanding of molecular interactions continues to evolve,imidazopyrazines, including this particular derivative,are poised to play a crucial role in the development of next-generation therapeutics.